Cas no 61354-51-6 (1H-Indole-2-carboxylic acid, 1-(5-hydroxypentyl)-)
61354-51-6 structure
Product Name:1H-Indole-2-carboxylic acid, 1-(5-hydroxypentyl)-
CAS No:61354-51-6
MF:C14H17NO3
MW:247.289684057236
CID:482680
PubChem ID:12340785
Update Time:2025-04-19
1H-Indole-2-carboxylic acid, 1-(5-hydroxypentyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-2-carboxylic acid, 1-(5-hydroxypentyl)-
- 1-(5-hydroxypentyl)indole-2-carboxylic acid
- 61354-51-6
- DTXSID20491956
- AKOS011511850
- 1-(5-Hydroxypentyl)-1H-indole-2-carboxylic acid
-
- Inchi: 1S/C14H17NO3/c16-9-5-1-4-8-15-12-7-3-2-6-11(12)10-13(15)14(17)18/h2-3,6-7,10,16H,1,4-5,8-9H2,(H,17,18)
- InChI Key: OAVUJLGEPJIZBC-UHFFFAOYSA-N
- SMILES: OCCCCCN1C(C(=O)O)=CC2C=CC=CC1=2
Computed Properties
- Exact Mass: 247.12091
- Monoisotopic Mass: 247.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 62.5Ų
Experimental Properties
- PSA: 62.46
1H-Indole-2-carboxylic acid, 1-(5-hydroxypentyl)- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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